Cas no 1516217-21-2 (4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• CAS No: 1516217-21-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6512026
• PubChem ID: 83700044
• Update Time: 2025-05-24

4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• EN300-1842326
• 1516217-21-2

• Inchi： 1S/C11H20O3/c1-8(2)7-11(10(13)14)5-3-9(12)4-6-11/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： JXCQYWTZQURYQT-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC(C)C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid

4-Hydroxy-1-(2-Methylpropyl)Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1516217-21-2, known as 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and analytical techniques have enhanced our understanding of its chemical behavior and functional properties.

4-Hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid is characterized by its cyclohexane ring, which serves as the central framework. The presence of a hydroxyl group (-OH) at the 4-position and a carboxylic acid group (-COOH) at the 1-position introduces significant functional diversity. Additionally, the substitution of a 2-methylpropyl group at the same carbon as the carboxylic acid group adds complexity to its structure. This combination of functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have focused on the synthesis of 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid using environmentally friendly methods. Researchers have explored catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for its application in chiral drug development. For instance, a study published in *Green Chemistry* demonstrated the use of a palladium-catalyzed cross-coupling reaction to synthesize this compound with excellent yield and selectivity.

The biological activity of 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid has been a topic of interest in pharmacological research. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. A team of scientists from the University of California reported that this compound significantly reduced inflammation in animal models by inhibiting key inflammatory pathways such as NF-kB and COX-2.

In terms of industrial applications, 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid has shown potential as a building block for advanced materials. Its ability to form stable ester linkages makes it suitable for use in biodegradable polymers and coatings. A recent patent filed by BASF highlights its application in developing eco-friendly polymer matrices with enhanced mechanical properties.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid. These methods provide precise insights into its molecular composition and stereochemistry, ensuring high-quality standards in its production.

In conclusion, 4-hydroxy-1-(2-methylpropyl)cyclohexane-1-carboxylic acid (CAS No. 1516217-21-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial innovation.